Cas no 2680755-88-6 (1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2680755-88-6
• MF: C₉H₁₄FNO₃
• MW: 203.21076631546
• CID: 5648232
• PubChem ID: 165919901
• Update Time: 2025-07-22

1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272507
• 2680755-88-6
• 1-acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid
• 1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C9H14FNO3/c1-7(12)11-6-2-3-9(11,4-5-10)8(13)14/h2-6H2,1H3,(H,13,14)
• InChI Key： COWSWWNMAZVCIA-UHFFFAOYSA-N
• SMILES： FCCC1(C(=O)O)CCCN1C(C)=O

Computed Properties

• Exact Mass: 203.09577147g/mol
• Monoisotopic Mass: 203.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid (CAS No. 2680755-88-6)

1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid (CAS No. 2680755-88-6) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines a pyrrolidine core with an acetyl group and a fluoroethyl side chain, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and improving drug bioavailability, aligning with current trends in precision medicine and small-molecule therapeutics.

The structural motif of 1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid is notable for its ability to influence metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Fluorine incorporation, as seen in the fluoroethyl moiety, is a strategic approach to enhance lipophilicity and membrane permeability—key factors in CNS drug development. This aligns with frequent searches on platforms like PubMed and Google Scholar for terms such as "fluorinated drug design" and "pyrrolidine-based scaffolds."

From a synthetic chemistry perspective, the carboxylic acid functionality in this compound offers opportunities for further derivatization, such as amide coupling or esterification, which are critical in medicinal chemistry optimization. Recent publications highlight its utility in constructing protease inhibitors and GPCR-targeted ligands, addressing the growing demand for targeted therapies in oncology and neurology. These applications resonate with trending queries like "fluorine in drug discovery" and "pyrrolidine derivatives in pharmaceuticals."

Analytical characterization of CAS No. 2680755-88-6 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring compliance with regulatory standards for pharmaceutical intermediates. The compound’s purity and stability under various conditions are frequently discussed in forums focused on quality control and GMP synthesis, reflecting industry concerns about batch-to-batch consistency.

In conclusion, 1-Acetyl-2-(2-fluoroethyl)pyrrolidine-2-carboxylic acid exemplifies the intersection of fluorine chemistry and heterocyclic drug design, offering actionable insights for researchers exploring structure-activity relationships (SAR). Its relevance to AI-driven drug discovery and fragment-based screening further underscores its value in modern R&D pipelines, making it a compound of enduring scientific and commercial interest.